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Compound of Interest

Compound Name: Fluoxastrobin-d4

Cat. No.: B15560991

An In-depth Technical Guide for Laboratory Professionals

This document provides a comprehensive overview of the safety data and handling precautions
for Fluoxastrobin-d4, a deuterated analog of the broad-spectrum fungicide Fluoxastrobin. The
information herein is compiled from various safety data sheets and technical resources for
Fluoxastrobin, as the deuterated form is expected to exhibit similar chemical and toxicological
properties. This guide is intended for researchers, scientists, and drug development
professionals to ensure the safe handling and use of this compound in a laboratory setting.

Chemical and Physical Properties

Fluoxastrobin-d4 is primarily utilized as an internal standard in isotope dilution mass
spectrometry for the quantitative analysis of Fluoxastrobin.[1] The "(E/Z)" designation, when
present, indicates a mixture of geometric isomers.[1] Key physical and chemical properties are
summarized below.
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Property Value Source

. (E/Z)---INVALID-LINK--
Chemical Name , 1]
methanone-d4 O-methyloxime

CAS Number 1246833-67-9 [2]
Molecular Formula C21H12D4CIFN4Os [11[2]
Molecular Weight 462.85 g/mol [1112]
Appearance White crystalline solid [31[4]
Melting Range 103.1-107.7°C [5]
Flash Point 254.6°C [6]
Density 1.43 g/cm3 [6]
Vapor Pressure 0 mmHg at 25°C [6]

No data available for
B Fluoxastrobin-d4. The parent
Solubility [41[6]
compound has low agueous

solubility.

Toxicological Information

The toxicological data for Fluoxastrobin indicates moderate acute toxicity and the potential for
chronic health effects.

Metric Value Species Source
Oral LD50 1,750 mg/kg Rat [1][7]
Dermal LD50 >5000 mg/kg Rat [1][7]
Inhalation LC50 >2170 mg/m3 Rat [1]8]

Health Effects:
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e Acute Effects: May be harmful if inhaled and causes serious eye irritation.[1] Overexposure
could lead to symptoms such as headache, dizziness, nausea, and vomiting.[1]

» Skin Contact: May cause an allergic skin reaction and is considered slightly irritating.[1]

» Chronic Effects: Suspected of damaging fertility or the unborn child and causes damage to
organs through prolonged or repeated exposure.[1][9] Animal studies on Fluoxastrobin have
shown effects on the liver, such as reduced body weight and hepatocytomegaly.[7][9]

» Genotoxicity: Not considered genotoxic in laboratory studies.[1]

» Neurotoxicity: No neurotoxicity was observed in animal studies.[1][7]

Hazard Identification and Classification

Hazard Classification Category GHS Hazard Statement
Acute toxicity, Oral Category 4 H302: Harmful if swallowed
) o H317: May cause an allergic
Skin sensitization Category 1 ] )
skin reaction
) o H319: Causes serious eye
Serious eye irritation Category 2

irritation

- o H372: Causes damage to
Specific target organ toxicity
Category 1 organs through prolonged or
(repeated exposure)
repeated exposure

H361: Suspected of damaging

Reproductive toxicity Category 2 - )
fertility or the unborn child
Hazardous to the aquatic H410: Very toxic to aquatic life
] Category 1 ] ]
environment, long-term hazard with long lasting effects

Handling and Storage Precautions

Proper handling and storage are crucial to maintain the integrity of Fluoxastrobin-d4 and
ensure the safety of laboratory personnel.
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Handling:
« Handle in a well-ventilated place.[6]

o Wear suitable personal protective equipment (PPE), including chemical-resistant gloves, a
long-sleeved shirt, long pants, and safety glasses with side-shields or goggles.[1][7]

e Avoid contact with skin and eyes.[6]

» Avoid the formation of dust and aerosols.[6]

e Wash hands and any exposed skin thoroughly after handling.[1][7]

e Do not eat, drink, or smoke when using this product.[7]

» Contaminated work clothing should not be allowed out of the workplace.[1][7]

Storage:

Store in a tightly closed original container in a dry, cool, and well-ventilated place.[6][10]

The recommended storage temperature is 2-8°C in a refrigerator.[1][10]

Protect from light, as Fluoxastrobin is susceptible to degradation by light.[10]

Store apart from foodstuff containers and incompatible materials such as strong oxidizing
agents, strong acids, and strong bases.[6][7]

First Aid Measures

In case of exposure, follow these first aid measures and seek medical attention.
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Exposure Route First Aid Measures

Move the victim into fresh air. If breathing is
difficult, give oxygen. If not breathing, give

artificial respiration and consult a doctor

Inhalation
immediately. Do not use mouth-to-mouth
resuscitation if the victim ingested or inhaled the
chemical.[6]
Take off contaminated clothing immediately.
Skin Contact Wash off with soap and plenty of water. Consult

a doctor.[6]

Rinse with pure water for at least 15 minutes.
Eye Contact
Consult a doctor.[6]

Rinse mouth with water. Do not induce vomiting.
) Never give anything by mouth to an
Ingestion . .
unconscious person. Call a doctor or Poison

Control Center immediately.[6]

Accidental Release Measures

In the event of a spill or leak, follow these procedures to minimize exposure and environmental
contamination.

» Personal Precautions: Evacuate personnel to safe areas. Wear appropriate personal
protective equipment, including chemical-impermeable gloves. Avoid breathing vapors, mist,
or gas. Ensure adequate ventilation.[6]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
chemical enter drains, as it is very toxic to aquatic life.[1][6]

» Methods for Cleaning Up: Collect the spillage and arrange for disposal. Keep the chemical in
suitable, closed containers for disposal. Use spark-proof tools and explosion-proof
equipment.[6]

Ecological Information and Disposal
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Fluoxastrobin is very toxic to aquatic life with long-lasting effects.[1] It has low mobility in soil.[7]

Disposal:

The material can be disposed of by removal to a licensed chemical destruction plant or by
controlled incineration with flue gas scrubbing.[6]

» Do not contaminate water, foodstuffs, feed, or seed by storage or disposal.[6]
e Do not discharge to sewer systems.[6]

o Contaminated packaging should be triple-rinsed (or equivalent) and offered for recycling or
reconditioning, or disposed of in a sanitary landfill.[6]

Experimental Protocols and Workflows

The following diagram illustrates a logical workflow for the safe handling of Fluoxastrobin-d4
in a research laboratory setting.
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Safe Handling Workflow for Fluoxastrobin-d4

Start: Receive Fluoxastrobin-d4

Pre-Handling Assessment

l

Don Personal Protective Equipment (PPE)
- Safety Glasses
- Lab Coat
- Chemical-Resistant Gloves

Handling in Ventilated Area
(e.g., Fume Hood)

Spill Occurs?

Spill Response Protocol
- Evacuate Area
- Alert Supervisor
- Use Spill Kit

Dispose of Waste
- Contaminated PPE
- Empty Containers
- Unused Compound

Post-Handling Procedures
- Decontaminate Work Area
- Wash Hands Thoroughly

'

Store Properly
- 2-8°C Refrigerator
- Tightly Sealed
- Protected from Light

Click to download full resolution via product page

Caption: Safe Handling Workflow for Fluoxastrobin-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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